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Compound of Interest

Compound Name: 3-Pyridinesulfonic acid

Cat. No.: B189471 Get Quote

An In-depth Technical Guide to the Melting Point and Stability of 3-Pyridinesulfonic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the melting point and stability of 3-
Pyridinesulfonic acid (CAS 636-73-7), a key intermediate in the pharmaceutical industry. The

information is compiled from various chemical and safety data sources to support research,

development, and handling of this compound.

Physicochemical Properties
3-Pyridinesulfonic acid is a white to off-white crystalline powder.[1] It is known for its high

melting point, which is indicative of a stable molecular structure. Its solubility in water is a key

property that facilitates its use in various chemical syntheses.

Melting Point
The melting point of 3-Pyridinesulfonic acid is consistently reported to be above 300 °C, with

several sources indicating decomposition at higher temperatures. This high melting point

suggests strong intermolecular forces within the crystal lattice.

Table 1: Reported Melting Point of 3-Pyridinesulfonic Acid
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Parameter Reported Value(s) Source(s)

Melting Point >300 °C [2][3]

300 ºC [4]

~350°C (decomposition)

365-370 °C

Stability Profile
3-Pyridinesulfonic acid is generally stable under normal temperature and pressure.[4]

However, it exhibits sensitivity to light and is incompatible with certain classes of chemicals.

Proper storage and handling are crucial to maintain its integrity.

Table 2: Stability and Incompatibility Data for 3-Pyridinesulfonic Acid

Parameter Information Source(s)

Chemical Stability
Stable under normal

temperatures and pressures.
[4]

Light Sensitivity Light sensitive. [4]

Incompatibilities
Strong oxidizing agents, acids,

bases.

Hazardous Decomposition

Products

Nitrogen oxides, carbon

monoxide, carbon dioxide,

oxides of sulfur.

Recommended Storage

Store in a cool, dry, well-

ventilated area in a tightly

closed container. Keep away

from heat, sparks, and flame.

Protect from light.

Experimental Protocols
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While specific experimental studies detailing the melting point and stability testing of 3-
Pyridinesulfonic acid are not readily available in published literature, standard methodologies

for these determinations are well-established. The following protocols are based on general

pharmacopeial and regulatory guidelines applicable to solid organic compounds.

Melting Point Determination (Capillary Method)
The capillary method is a standard procedure for determining the melting range of a crystalline

solid.

Principle: A small, finely powdered sample is packed into a capillary tube and heated at a

controlled rate. The temperature range from the point of initial melting (first appearance of

liquid) to the point of complete melting (disappearance of all solid) is recorded.

Apparatus:

Melting point apparatus with a heating block and temperature control.

Calibrated thermometer or temperature probe.

Glass capillary tubes (one end sealed).

Procedure:

Sample Preparation: A small amount of dry 3-Pyridinesulfonic acid is finely powdered. The

open end of a capillary tube is tapped into the powder to collect a small amount of the

sample. The tube is then inverted and tapped gently to pack the sample into the sealed end,

aiming for a sample height of 2-3 mm.

Apparatus Setup: The packed capillary tube is placed in the heating block of the melting

point apparatus.

Heating: The apparatus is heated at a steady and controlled rate. For an unknown sample, a

preliminary rapid heating can determine an approximate melting range.

Determination: For an accurate measurement, the heating rate is slowed to 1-2 °C per

minute when the temperature is about 20 °C below the expected melting point.
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Observation: The sample is observed through a magnifying lens. The temperature at which

the first droplet of liquid appears is recorded as the start of the melting range. The

temperature at which the last solid particle melts is recorded as the end of the melting range.
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Start

Sample Preparation:
- Finely powder the sample

- Pack into capillary tube (2-3 mm height)

Apparatus Setup:
- Place capillary in heating block

- Calibrate thermometer

Rapid Heating (Preliminary Run):
- Determine approximate melting range

Controlled Heating (Accurate Run):
- Heat to 20°C below approx. MP

- Reduce heating rate to 1-2°C/min

Cool Apparatus

Use new sample

Observation:
- Record temperature of first liquid droplet
- Record temperature of complete melting

Record Melting Range

End
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Start: Prepare Stock Solution of
3-Pyridinesulfonic Acid

Expose to Stress Conditions

Acid Hydrolysis
(e.g., 0.1 N HCl, 60°C)

Base Hydrolysis
(e.g., 0.1 N NaOH, 60°C)

Oxidation
(e.g., 3% H₂O₂, RT)

Thermal Degradation
(Solid, 70°C)

Photostability
(Solid, Light Chamber)

Sample at Various Time Points

Analyze by Stability-Indicating
HPLC Method

Data Interpretation:
- Quantify degradation

- Identify degradation products
- Determine degradation pathway

End
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External Factors

Potential Outcomes

3-Pyridinesulfonic Acid

Light Exposure

Elevated Temperature

Oxidizing Agents

Extreme pH (Acids/Bases)

Chemical Degradation

Impurity Formation

Loss of Purity/Potency

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b189471?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b189471?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

